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Compound of Interest

Compound Name: Nosantine racemate

Cat. No.: B1662768

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes publicly available preclinical information on Nosantine
racemate (also known as NPT 15392 racemate). It is intended for informational purposes for a
scientific audience and does not constitute a complete safety and toxicity profile. Notably,
comprehensive quantitative toxicological data such as LD50, NOAEL, and specific details on
genotoxicity, carcinogenicity, and reproductive toxicity are not readily available in the public
domain. One study has qualitatively described NPT 15392 as a "nontoxic biological response
modifier"[1].

Introduction

Nosantine, also identified as NPT 15392, is an immunomodulating compound with a purine-
based structure, chemically related to inosine.[2][3] It has been investigated for its capacity to
enhance T-cell dependent immune responses.[3] This technical guide provides a summary of
the available preclinical data on Nosantine racemate, with a focus on its mechanism of action
and the limited safety information that has been publicly reported.

Physicochemical Properties
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Property Data Reference

6H-Purin-6-one, 1,9-dihydro-9-

Chemical Name (1-(1-hydroxyethyl)heptyl)-, [2]
(R.S)-

Synonyms Nosantine, NPT 15392 [2]

CAS Number 76600-30-1 [2]

Molecular Formula C14H22N402 [2]

Molecular Weight 278.36 g/mol [2]

Preclinical Pharmacology & Mechanism of Action

Nosantine racemate is characterized as an immunomodulating agent that primarily enhances
T-cell mediated immunity.[3] Preclinical studies have indicated that it can act as an inducer or
enhancer of Interleukin-2 (IL-2) production by human lymphocytes, particularly in the presence
of mitogens like phytohemagglutinin (PHA).[4]

The proposed mechanism of action involves the potentiation of T-lymphocyte activity. In vitro
studies have demonstrated that NPT 15392 can enhance the proliferation of spleen cells

stimulated by T-cell mitogens.[5]

Signaling Pathway

The following diagram illustrates the proposed immunological signaling pathway influenced by

Nosantine racemate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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